Cas no 79390-67-3 (Butane, 1,3-dibromo-)

• Product Name: Butane, 1,3-dibromo-
• CAS No: 79390-67-3
• MF: C₄H₈Br₂
• MW: 215.914319992065
• CID: 984670
• Update Time: 2024-03-05

Butane, 1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,3-dibromo-

• Inchi： 1S/C4H8Br2/c1-4(6)2-3-5/h4H,2-3H2,1H3
• InChI Key： XZNGUVQDFJHPLU-UHFFFAOYSA-N
• SMILES： C(Br)CC(Br)C

Computed Properties

• Exact Mass: 215.897229
• Monoisotopic Mass: 213.899275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0